Cas no 622812-00-4 (2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 622812-00-4
• MF: C₁₉H₁₇BrN₂O₂
• MW: 385.254483938217
• CID: 5446548
• Update Time: 2025-08-05

2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-ylmethyl)acetamide
• 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C19H17BrN2O2/c1-24-18-7-4-14-9-15(20)5-6-16(14)17(18)10-19(23)22-12-13-3-2-8-21-11-13/h2-9,11H,10,12H2,1H3,(H,22,23)
• InChI Key： NYFPXVSVIQFMOT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)CC1=C2C(C=C(Br)C=C2)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide

Professional Introduction to 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 622812-00-4)

2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 622812-00-4, represents a unique molecular structure that combines aromatic rings with functional groups, making it a promising candidate for various biochemical applications. The presence of both bromine and methoxy substituents on the naphthalene ring, coupled with a pyridine moiety, contributes to its diverse reactivity and potential utility in drug discovery.

The naphthalene core of this compound is a well-known scaffold in medicinal chemistry, frequently employed due to its stability and ability to interact with biological targets. Specifically, the 6-bromo-2-methoxynaphthalen-1-yl group introduces electrophilic centers that can participate in various chemical reactions, such as cross-coupling reactions, which are pivotal in constructing more complex molecules. The methoxy group further enhances the compound's versatility by influencing its electronic properties and solubility characteristics.

The amide functionality at the nitrogen position, linked to a methyl group and a pyridin-3-yl substituent, adds another layer of complexity. Pyridine derivatives are extensively studied for their biological activity, often serving as key pharmacophores in drugs targeting neurological disorders, infectious diseases, and cancer. The pyridin-3-yl moiety, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug molecules.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. The compound 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide has emerged as a subject of interest due to its structural features that align well with current trends in drug design. For instance, the bromine atom on the naphthalene ring can be readily transformed into other functional groups through palladium-catalyzed cross-coupling reactions, allowing for the synthesis of derivatives with tailored properties.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles such as pyridine are particularly valuable because they can mimic natural biomolecules and interact with biological targets in specific ways. The combination of a naphthalene ring with a pyridine substituent in this compound suggests potential applications in modulating enzyme activity or receptor binding. Such interactions are critical for developing drugs that can effectively interfere with disease pathways.

The synthesis of 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. The bromination of 2-methoxynaphthalene followed by condensation with methyl acetoacetate and subsequent reaction with 3-pyridinemethylamine provides a viable route to this target molecule. This synthetic strategy underscores the compound's feasibility for further derivatization and optimization.

In the realm of computational chemistry, virtual screening techniques have been employed to explore the potential biological activities of this compound. Molecular docking studies have revealed that it may interact with various protein targets, including enzymes and receptors implicated in metabolic disorders and inflammatory conditions. These findings align with ongoing efforts to identify novel therapeutic agents based on structurally diverse small molecules.

The versatility of 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide extends beyond its pharmaceutical applications. It serves as a valuable intermediate in the synthesis of more complex molecules used in materials science and agrochemicals. The ability to modify its structure through various chemical reactions makes it a versatile building block for innovative research.

The growing body of literature on this compound underscores its significance in modern chemical research. Researchers have explored its reactivity patterns and have developed novel synthetic methodologies that could be applied to other related molecules. These advancements not only enhance our understanding of organic chemistry but also pave the way for new discoveries in drug development.

In conclusion, 2-(6-bromo-2-methoxynaphthalen-1-yli)methylacetamide (CAS No. 622812004) is a multifaceted compound with considerable potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration, offering opportunities for developing new drugs targeting various diseases. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial research settings.